Cas no 70772-55-3 (1-Piperazinepropanamide, N,N-diethyl-)

• Product Name: 1-Piperazinepropanamide, N,N-diethyl-
• CAS No: 70772-55-3
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 546702
• PubChem ID: 28807869
• Update Time: 2025-04-19

1-Piperazinepropanamide, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide, N,N-diethyl-
• N,N-diethyl-3-piperazin-1-ylpropanamide
• AKOS002671307
• N,N-DIETHYL-3-(PIPERAZIN-1-YL)PROPANAMIDE
• 70772-55-3
• DTXSID80651670

• Inchi： 1S/C11H23N3O/c1-3-14(4-2)11(15)5-8-13-9-6-12-7-10-13/h12H,3-10H2,1-2H3
• InChI Key： DHXSHACIOYSPMH-UHFFFAOYSA-N
• SMILES： O=C(CCN1CCNCC1)N(CC)CC

Computed Properties

• Exact Mass: 213.18429
• Monoisotopic Mass: 213.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.58